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Compound of Interest

Compound Name: L-Alanine-15N

Cat. No.: B555823

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of L-Alanine isotopically
labeled with Nitrogen-15 (**N). It includes precise atomic mass data for the constituent
isotopes, calculations for both monoisotopic mass and average molecular weight, and a
structural representation.

Molecular Composition

L-Alanine is a non-essential amino acid with the chemical formula C3sH7NO:. In its isotopically
labeled form, L-Alanine-1°N, the naturally occurring nitrogen atom (predominantly **N) is
replaced by the stable isotope °N.

Atomic Mass Data

The calculation of the molecular weight requires the precise atomic masses of the constituent
atoms. For monoisotopic mass, the mass of the most abundant or specified isotope of each
element is used. For the average molecular weight, the standard (weighted average) atomic
weight is used, except for the specified isotope (*°N).

Table 1: Atomic Mass of Constituent Elements and Isotopes
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Monoisotopic Mass Standard Atomic

Element Isotope .

(Da) Weight (Da)
Carbon (C) 12C 12.000000 12.011
Hydrogen (H) H 1.007825 1.008
Oxygen (O) 160 15.994915 15.999
Nitrogen (N) 15N 15.000109 Not Applicable

Note: The monoisotopic mass for 1°N is 15.000108898 Da[1][2][3][4]. Standard atomic weights
are IUPAC conventional values.

Molecular Weight Calculation

The molecular weight of L-Alanine-1>N can be expressed in two primary ways: the
monoisotopic mass and the average molecular weight.

» Monoisotopic Mass: The sum of the masses of the principal (most abundant or specified)
isotopes of the constituent atoms. This value is crucial for high-resolution mass spectrometry.

» Average Molecular Weight (Molar Mass): The sum of the weighted average atomic masses
of the constituent atoms. This value is used for bulk stoichiometric calculations.

**Table 2: Calculation of Monoisotopic Mass of L-Alanine-1>N (C3H7*°NOz2) **

Atom Count Isotopic Mass (Da) Total Mass (Da)
Carbon (*2C) 3 12.000000 36.000000
Hydrogen (*H) 7 1.007825 7.054775
Nitrogen (*>N) 1 15.000109 15.000109
Oxygen (150) 2 15.994915 31.989830

Total 90.044714

**Table 3: Calculation of Average Molecular Weight of L-Alanine->N (CsH7:°NQOz2) **
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Average Atomic

Atom Count . Total Mass (Da)
Weight (Da)

Carbon (C) 3 12.011 36.033

Hydrogen (H) 7 1.008 7.056

Nitrogen (*°N) 1 15.000109 15.000109

Oxygen (O) 2 15.999 31.998

Total 90.087109

Molecular Structure

The chemical structure of L-Alanine consists of a central alpha-carbon atom bonded to an
amino group (-NHz), a carboxyl group (-COOH), a methyl group (-CHs), and a hydrogen atom.
The 15N isotope is located within the amino group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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